Cas no 2228378-68-3 (4,4-difluoro-1-(2-methylcyclopropyl)cyclohexane-1-carboxylic acid)

• Product Name: 4,4-difluoro-1-(2-methylcyclopropyl)cyclohexane-1-carboxylic acid
• CAS No: 2228378-68-3
• MF: C₁₁H₁₆F₂O₂
• MW: 218.240350723267
• CID: 5913843
• PubChem ID: 165717184
• Update Time: 2025-10-28

4,4-difluoro-1-(2-methylcyclopropyl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-1-(2-methylcyclopropyl)cyclohexane-1-carboxylic acid
• EN300-1956827
• 2228378-68-3

• Inchi： 1S/C11H16F2O2/c1-7-6-8(7)10(9(14)15)2-4-11(12,13)5-3-10/h7-8H,2-6H2,1H3,(H,14,15)
• InChI Key： VNPHPVILUQHXGP-UHFFFAOYSA-N
• SMILES： FC1(CCC(C(=O)O)(CC1)C1CC1C)F

Computed Properties

• Exact Mass: 218.11183607g/mol
• Monoisotopic Mass: 218.11183607g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3Ų

Additional information on 4,4-difluoro-1-(2-methylcyclopropyl)cyclohexane-1-carboxylic acid

Research Brief on 4,4-Difluoro-1-(2-methylcyclopropyl)cyclohexane-1-carboxylic Acid (CAS: 2228378-68-3): Recent Advances and Applications

4,4-Difluoro-1-(2-methylcyclopropyl)cyclohexane-1-carboxylic acid (CAS: 2228378-68-3) is a fluorinated cyclohexane derivative that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, including a difluorinated cyclohexane core and a 2-methylcyclopropyl substituent, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, positioning it as a valuable candidate for drug discovery and development.

The synthesis of 4,4-difluoro-1-(2-methylcyclopropyl)cyclohexane-1-carboxylic acid has been optimized to achieve high yields and purity, as reported in recent publications. Key synthetic routes involve the fluorination of cyclohexane precursors followed by cyclopropanation reactions. Advanced techniques such as asymmetric catalysis and flow chemistry have been employed to enhance the efficiency and scalability of the synthesis. These methodological advancements are critical for the large-scale production of the compound, which is essential for further preclinical and clinical studies.

Recent pharmacological investigations have revealed that 4,4-difluoro-1-(2-methylcyclopropyl)cyclohexane-1-carboxylic acid exhibits notable activity as a modulator of specific biological targets. For instance, studies have demonstrated its potential as an inhibitor of enzymes involved in inflammatory pathways, making it a candidate for the treatment of chronic inflammatory diseases. Additionally, its fluorinated structure contributes to enhanced metabolic stability and bioavailability, which are desirable properties for drug candidates. These findings have been supported by in vitro and in vivo experiments, highlighting the compound's therapeutic promise.

In the context of drug development, the compound's mechanism of action has been elucidated through structural-activity relationship (SAR) studies. Researchers have identified key interactions between the difluorinated cyclohexane moiety and target proteins, providing insights into its binding affinity and selectivity. Computational modeling and X-ray crystallography have been instrumental in these studies, offering a detailed understanding of the molecular interactions that underpin its biological effects. Such insights are invaluable for the design of derivatives with improved potency and reduced off-target effects.

Beyond its therapeutic potential, 4,4-difluoro-1-(2-methylcyclopropyl)cyclohexane-1-carboxylic acid has also been explored for its applications in chemical biology. Its incorporation into probe molecules has enabled the study of enzyme kinetics and cellular processes, contributing to a deeper understanding of biological systems. Furthermore, its stability and compatibility with various labeling techniques make it a versatile tool for imaging and diagnostic applications. These interdisciplinary applications underscore the compound's broad utility in both basic and applied research.

Despite these advancements, challenges remain in the development of 4,4-difluoro-1-(2-methylcyclopropyl)cyclohexane-1-carboxylic acid as a therapeutic agent. Issues such as formulation stability, pharmacokinetics, and potential toxicity require further investigation. Ongoing research aims to address these challenges through systematic optimization and rigorous testing. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound from the laboratory to the clinic.

In conclusion, 4,4-difluoro-1-(2-methylcyclopropyl)cyclohexane-1-carboxylic acid (CAS: 2228378-68-3) represents a promising scaffold in chemical biology and drug discovery. Its unique structural and pharmacological properties, combined with recent synthetic and mechanistic advancements, position it as a compound of significant interest. Future research will likely focus on expanding its therapeutic applications and overcoming existing challenges, paving the way for its potential use in clinical settings. This research brief highlights the current state of knowledge and underscores the importance of continued investigation into this versatile molecule.